Cas no 4573-78-8 (2-C-Hydroxymethyl-D-ribose)

• Product Name: 2-C-Hydroxymethyl-D-ribose
• CAS No: 4573-78-8
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 843556
• PubChem ID: 193393
• Update Time: 2025-04-19

2-C-Hydroxymethyl-D-ribose Chemical and Physical Properties

Names and Identifiers

• D-HAMAMELOSE
• 2-C-HYDROXYMETHYL-D-RIBOSE
• D-Hammelose
• 2-Hydroxymethyl-D-ribose
• Dr-2cF,3cF,4rF,5-Tetrahydroxy-2tF-hydroxymethyl-valeraldehyd
• hamamelose
• HAMAMELOSE [MI]
• HAMAMELOSE D-FORM [MI]
• HY-W145688
• UNII-3107IMR9FU
• CHEBI:18004
• (2R,3R,4R)-2,3,4,5-tetrahydroxy-2-(hydroxymethyl)pentanal
• CS-0226130
• 3107IMR9FU
• 2-C-(hydroxymethyl)-D-ribose
• Q27102754
• SCHEMBL5496629
• D-Ribose, 2-C-(hydroxymethyl)-
• beta-D-Hamamelopyranose
• (3R,4R,5R)-3-(Hydroxymethyl)Tetrahydropyran-2,3,4,5-Tetrol
• (3R,4R,5R)-3-Methyloltetrahydropyran-2,3,4,5-Tetrol
• HAMAMELOSE (2-C-HYDROXYMETHYL-D-RIBOSE)
• Ribose, 2-C-(hydroxymethyl)-A63
• 2-C-Hydroxymethyl-D-ribose

• Inchi： 1S/C6H12O6/c7-1-4(10)5(11)6(12,2-8)3-9/h2,4-5,7,9-12H,1,3H2/t4-,5-,6-/m1/s1
• InChI Key： ZGVNGXVNRCEBDS-HSUXUTPPSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@](C=O)(CO)O

Computed Properties

• Exact Mass: 180.06300
• Monoisotopic Mass: 180.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: -3.7

Experimental Properties

• Color/Form: No data available
• Density: 1.758
• Melting Point: Not available
• Boiling Point: 401.1°C at 760 mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.645
• PSA: 110.38000
• LogP: -3.21980
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

2-C-Hydroxymethyl-D-ribose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Other Chemical Reagents